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Compound of Interest

Compound Name: Isopropylamine Hydroiodide

CAS No.: 66735-20-4

Cat. No.: B1382284

Get Quote

Foreword: The Rise of Functional Organic-Inorganic
Hybrid Materials
In the relentless pursuit of novel materials with tailored functionalities, the convergence of

organic and inorganic chemistry has unlocked unprecedented opportunities. Hybrid materials,

particularly those based on perovskite and related crystal structures, have emerged as

frontrunners in fields ranging from photovoltaics to solid-state lighting and ferroelectrics. The

ability to precisely tune the electronic, optical, and structural properties of these materials by

judicious selection of their constituent organic and inorganic components is a cornerstone of

modern materials design. Within this dynamic landscape, small organic ammonium halides

have proven to be indispensable building blocks. This technical guide focuses on one such

molecule: isopropylamine hydroiodide (i-PAI). While often overshadowed by its linear-chain

isomer, n-propylamine hydroiodide, the unique steric and electronic properties of the

isopropylammonium cation offer distinct advantages in crystal engineering and device

performance. This document serves as an in-depth exploration of the synthesis, properties, and

burgeoning applications of isopropylamine hydroiodide in materials science, intended for
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researchers, scientists, and professionals in materials and drug development seeking to

leverage this versatile compound in their work.

Physicochemical Properties of Isopropylamine
Hydroiodide
Isopropylamine hydroiodide, with the chemical formula C₃H₁₀IN, is the salt formed from the

reaction of isopropylamine and hydroiodic acid. The isopropylammonium cation

[(CH₃)₂CHNH₃]⁺, with its branched alkyl structure, plays a crucial role in defining the crystal

packing and dimensionality of the resulting hybrid materials.

Property Value Source

Molecular Formula C₃H₁₀IN

Molecular Weight 187.02 g/mol

Appearance
White to off-white

powder/crystals

Melting Point 135 °C

Solubility

Soluble in polar organic

solvents such as

Dimethylformamide (DMF),

Dimethyl sulfoxide (DMSO),

and alcohols.

Inferred from perovskite

synthesis protocols.

The branched nature of the isopropylammonium cation distinguishes it from its linear

counterpart, n-propylammonium. This steric hindrance can influence the formation of crystal

lattices, often favoring the creation of lower-dimensional (2D or quasi-2D) perovskite structures.

Synthesis of High-Purity Isopropylamine
Hydroiodide
The synthesis of high-purity isopropylamine hydroiodide is a critical first step for its use in

high-performance optoelectronic and ferroelectric materials. The following protocol is adapted

from established methods for the synthesis of similar alkylammonium halides.
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Reaction Principle
The synthesis is a straightforward acid-base neutralization reaction between isopropylamine

and hydroiodic acid.

Reactants

ProductsIsopropylamine
((CH₃)₂CHNH₂)

Isopropylamine
Hydroiodide

((CH₃)₂CHNH₃⁺I⁻)

+ HI

Hydroiodic Acid
(HI)

Click to download full resolution via product page

Caption: Acid-base synthesis of isopropylamine hydroiodide.

Detailed Experimental Protocol
Materials:

Isopropylamine (≥99%)

Hydroiodic acid (57 wt. % in H₂O, stabilized)

Ethanol (anhydrous)

Diethyl ether (anhydrous)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath
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Rotary evaporator

Procedure:

Reaction Setup: In a fume hood, place a round-bottom flask equipped with a magnetic stir

bar in an ice bath. Add a calculated amount of isopropylamine to the flask, followed by

anhydrous ethanol to dissolve it.

Acid Addition: Slowly add a stoichiometric amount of hydroiodic acid to the stirred

isopropylamine solution via a dropping funnel. The reaction is exothermic, and maintaining a

low temperature (0-5 °C) is crucial to prevent side reactions and the volatilization of

isopropylamine.

Reaction Completion: After the addition is complete, allow the mixture to stir in the ice bath

for an additional 2 hours to ensure the reaction goes to completion.

Solvent Removal: Remove the solvent using a rotary evaporator at a temperature not

exceeding 50 °C. A white or slightly off-white solid will precipitate.

Purification:

Wash the crude product with an excess of anhydrous diethyl ether to remove any

unreacted starting materials and byproducts.

Filter the solid under vacuum.

Repeat the washing step two more times.

Drying: Dry the purified white solid in a vacuum oven at 60 °C for at least 12 hours to obtain

high-purity isopropylamine hydroiodide.

Self-Validation: The purity of the synthesized isopropylamine hydroiodide can be confirmed

by ¹H NMR spectroscopy and melting point analysis. The melting point should be sharp and

consistent with the literature value (around 135 °C).

Applications in Perovskite Solar Cells
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While much of the literature on C3-alkylammonium halides in perovskites focuses on the n-

propyl isomer, the use of isopropylamine hydroiodide is gaining traction, particularly in the

formation of 2D and layered hybrid perovskites.

Role as a Spacer Cation in 2D Perovskites
The branched structure of the isopropylammonium cation makes it an effective "spacer" that

can break up the 3D corner-sharing octahedral network of lead iodide, leading to the formation

of 2D layered perovskite structures. These 2D perovskites, often of the Ruddlesden-Popper

type, exhibit quantum confinement effects, leading to different optoelectronic properties

compared to their 3D counterparts.

A notable example is the formation of (IPA)₂(MA)Pb₂I₇, a bilayer (n=2) Ruddlesden-Popper 2D

perovskite.[1] In this structure, the isopropylammonium cations occupy the interlayer space

between the lead iodide slabs.
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Caption: Workflow for the synthesis of a 2D perovskite film using i-PAI.

Comparison with n-Propylamine Hydroiodide
The isomeric counterpart, n-propylamine hydroiodide (n-PAI), is more commonly used as an

additive in 3D perovskite solar cells to enhance their efficiency and stability.[2][3] The linear n-

propylammonium cation can incorporate at the grain boundaries and surface of the 3D

perovskite film, passivating defects and improving charge transport. While isopropylamine
hydroiodide can also play a passivating role, its bulkier nature makes it more prone to

inducing the formation of 2D phases.
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Feature
Isopropylamine
Hydroiodide (i-PAI)

n-Propylamine
Hydroiodide (n-PAI)

Cation Structure Branched Linear

Primary Role
Formation of 2D/layered

perovskites

Additive for 3D perovskite

passivation

Effect on Crystal Structure
Induces formation of lower-

dimensional phases

Can be incorporated at grain

boundaries of 3D perovskites

Impact on Performance

Leads to materials with

different optoelectronic

properties (e.g., wider

bandgap)

Enhances efficiency and

stability of 3D perovskite solar

cells[2][3]

Experimental Protocol: Fabrication of a 2D Perovskite
Film
This protocol describes the synthesis of a layered perovskite film incorporating

isopropylammonium cations.

Materials:

Isopropylamine hydroiodide (synthesized as per Section 2)

Methylammonium iodide (MAI)

Lead(II) iodide (PbI₂)

Dimethylformamide (DMF, anhydrous)

Dimethyl sulfoxide (DMSO, anhydrous)

ITO-coated glass substrates

Chlorobenzene (anhydrous)

Procedure:
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Substrate Cleaning: Clean the ITO-coated glass substrates sequentially in an ultrasonic bath

with detergent, deionized water, acetone, and isopropanol for 15 minutes each. Dry the

substrates with a nitrogen gun.

Precursor Solution Preparation: In a nitrogen-filled glovebox, prepare a precursor solution by

dissolving isopropylamine hydroiodide, methylammonium iodide, and lead(II) iodide in a

mixture of DMF and DMSO (e.g., 4:1 v/v). The molar ratios of the precursors will determine

the final perovskite structure (e.g., a 2:1:2 molar ratio of i-PAI:MAI:PbI₂ for (IPA)₂(MA)Pb₂I₇).

Spin Coating: Spin-coat the precursor solution onto the cleaned ITO substrates. A two-step

spin program is often used (e.g., 1000 rpm for 10 s followed by 5000 rpm for 30 s). During

the second step, an anti-solvent such as chlorobenzene can be dripped onto the spinning

substrate to induce rapid crystallization and form a uniform film.

Annealing: Transfer the substrates to a hotplate and anneal at a specific temperature (e.g.,

100 °C) for a set duration (e.g., 10-30 minutes) to complete the perovskite crystallization.

Potential Applications in Ferroelectric Materials
While direct research on the ferroelectric properties of isopropylamine hydroiodide is limited,

strong evidence from the closely related diisopropylammonium (DIPA) halides suggests its

potential in this area. Diisopropylammonium iodide (DPI) has been shown to exhibit

ferroelectricity with a high spontaneous polarization. This suggests that the incorporation of the

isopropylammonium cation can lead to the formation of non-centrosymmetric crystal structures,

a prerequisite for ferroelectricity.

The mechanism involves the ordering of the permanent dipoles of the organic cations within

the crystal lattice, which can be switched by an external electric field. The branched nature of

the isopropylammonium cation can influence the hydrogen bonding network with the inorganic

framework, facilitating this ordering.
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Caption: Mechanism of ferroelectricity in isopropylammonium-based materials.

Further research into single-crystal growth and characterization of isopropylammonium lead

iodide and related compounds is warranted to explore their potential as lead-free, solution-

processable ferroelectric materials.

Other Potential Applications in Materials Science
The versatility of isopropylamine hydroiodide extends beyond perovskites and ferroelectrics.

Lead-Free Perovskite Alternatives: There is a growing interest in replacing lead in perovskite

solar cells due to its toxicity. Isopropylamine hydroiodide can be explored as a component

in tin-based, bismuth-based, or copper-based perovskite-like materials. Its steric bulk may

help stabilize these alternative crystal structures.
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Optoelectronic Devices: The tunable optoelectronic properties of 2D perovskites containing

isopropylammonium make them suitable for applications beyond solar cells, such as light-

emitting diodes (LEDs) and photodetectors.

Self-Assembled Monolayers: Alkylammonium halides can form self-assembled monolayers

on various surfaces, modifying their work function and surface energy. Isopropylamine
hydroiodide could be used to functionalize electrode surfaces in organic electronic devices

to improve charge injection/extraction.

Safety and Handling
Isopropylamine hydroiodide should be handled with care, following standard laboratory

safety procedures. While a specific Safety Data Sheet (SDS) for isopropylamine hydroiodide
is not readily available, the hazards can be inferred from its components:

Isopropylamine: Is a flammable and corrosive liquid with a strong ammonia-like odor. It can

cause skin and eye burns and is harmful if inhaled.

Hydroiodic Acid: Is a strong, corrosive acid.

Isopropylammonium Iodide: Is expected to be a skin and eye irritant.

Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust and vapors.

Store in a cool, dry, and dark place, away from oxidizing agents and strong acids.

Conclusion and Future Outlook
Isopropylamine hydroiodide is a promising and versatile building block in the field of

materials science. Its unique branched structure offers distinct advantages in the crystal

engineering of hybrid organic-inorganic materials. While its application in perovskite solar cells,
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particularly in the formation of 2D and layered structures, is the most explored area, its

potential in ferroelectrics and other optoelectronic devices is significant and warrants further

investigation. The development of scalable and reproducible synthesis methods for both the

salt itself and the resulting materials will be crucial for its future technological implementation.

As the field of hybrid materials continues to evolve, the ability to fine-tune material properties

through the use of tailored organic components like isopropylamine hydroiodide will

undoubtedly play a pivotal role in the discovery and optimization of next-generation functional

materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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